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Compound of Interest

Compound Name: 6-azidohexanoic Acid

Cat. No.: B556486

Technical Guide: 6-Azidohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 6-azidohexanoic acid, a key reagent
in bioconjugation and click chemistry. Its bifunctional nature, featuring a terminal azide group
and a carboxylic acid, makes it an invaluable linker for modifying proteins, labeling molecules,
and synthesizing complex bioconjugates.

Physicochemical Properties

The fundamental chemical data for 6-azidohexanoic acid is summarized below. This
information is critical for experimental design, stoichiometric calculations, and analytical
characterization.
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Property Value Source
CAS Number 79598-53-1 [11[2][3][41[5]
Molecular Weight 157.17 g/mol

Molecular Formula CeH11N302

>95% to =98% (Varies by

Purity .

supplier)

Colorless to slightly pale yellow
Appearance o

liquid
Density 1.074 g/mL

Chemical Structure and Reactivity

6-Azidohexanoic acid is a versatile linker molecule. The terminal carboxylic acid can be
activated to react with primary amines, forming stable amide bonds. The azide group facilitates
covalent ligation with alkyne-containing molecules through copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC), a cornerstone of click chemistry.
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6-Azidohexanoic Acid

6-Azidohexanoic Acid

is identified by has contains contains

/@y Identifiers /

CAS Number | 79598-53-1 Molecular Weight | 157.17 g/mol

Groups & Reactions

Carboxylic Acid

Amide Bond Formation Click Chemistry (CUAAC)

Click to download full resolution via product page

Caption: Logical relationship of 6-azidohexanoic acid to its identifiers and reactive

functionalities.

Experimental Protocols

This section is intended to house detailed experimental methodologies. As this guide focuses
on the fundamental properties of 6-azidohexanoic acid, specific experimental protocols are
not included. Researchers should refer to established literature for detailed procedures on
bioconjugation and click chemistry reactions. Common applications include its use as a linker
to acylate one compound, creating a derivative that can then be joined to another molecule via
click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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